Cas no 872614-07-8 (4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide)

• Product Name: 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• CAS No: 872614-07-8
• MF: C₂₀H₁₉FN₄O₃S
• MW: 414.453266382217
• CID: 6028400
• PubChem ID: 7205271
• Update Time: 2025-10-31

4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• 4-fluoro-N-[[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• Benzamide, 4-fluoro-N-[[5-[[2-oxo-2-[(2-phenylethyl)amino]ethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-
• F1885-0382
• CHEMBL1481134
• 4-fluoro-N-((5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• HMS2992C21
• 872614-07-8
• AKOS024617675
• 4-fluoro-N-{[5-({[(2-phenylethyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}benzamide
• MLS001236077
• SR-01000018650
• SMR000807134
• SR-01000018650-1
• AB00859900-07

• Inchi： 1S/C20H19FN4O3S/c21-16-8-6-15(7-9-16)19(27)23-12-18-24-25-20(28-18)29-13-17(26)22-11-10-14-4-2-1-3-5-14/h1-9H,10-13H2,(H,22,26)(H,23,27)
• InChI Key： GQDIKCUNBBWQFQ-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(=O)NCCC2=CC=CC=C2)O1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 414.11618982g/mol
• Monoisotopic Mass: 414.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.13±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide

Introduction to 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide, with the CAS number 872614-07-8, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, biological activities, and the latest research findings that underscore its importance in the field.

The molecular structure of 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide is characterized by a benzamide core substituted with a fluorine atom at the fourth position. This fluorine moiety is known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. The presence of a 1,3,4-oxadiazole ring further contributes to its complexity and potential biological activity. The sulfanyl group attached to the carbamoylmethyl moiety introduces a polar region that can interact with biological targets, making this compound a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases. The 1,3,4-oxadiazole scaffold is particularly noteworthy due to its presence in numerous bioactive compounds. Research has shown that oxadiazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific modification of 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide with a benzamide group and a fluorine atom suggests that it may interact with enzymes or receptors involved in disease mechanisms.

The< strong> fluorine atom in the molecule not only improves its pharmacokinetic properties but also enhances its binding affinity to biological targets. Fluorinated compounds are well-known for their ability to increase the lipophilicity and metabolic stability of drugs, which are crucial factors for their efficacy and duration of action. Additionally, the< strong> sulfanyl group provides a site for hydrogen bonding and other non-covalent interactions with biological molecules. These features make 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide an attractive candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the< strong> 1,3,4-oxadiazole ring typically involves cyclization reactions between appropriate precursors under controlled conditions. The subsequent attachment of the< strong> carbamoylmethyl sulfanyl group requires careful selection of reagents to avoid unwanted side reactions. Finally, the introduction of the< strong> fluorine atom at the fourth position of the benzamide ring can be achieved through nucleophilic aromatic substitution or other fluorination techniques.

Evidence from recent studies indicates that derivatives of< strong >1,3,4-oxadiazole exhibit significant biological activity. For instance, some oxadiazole-based compounds have shown promise in preclinical trials for their ability to inhibit certain enzymes or receptors involved in cancer progression. Similarly,< strong >fluorinated benzamides have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The combination of these structural features in 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide suggests that it may have multiple therapeutic applications.

In vitro studies have begun to explore the potential biological activities of< strong > 4-fluoro-N-{5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ymlmethyl}benzamide . Initial experiments have shown that it interacts with various protein targets with varying affinities. These interactions suggest that it may modulate signaling pathways involved in inflammation or cell proliferation. Further research is needed to elucidate its exact mechanism of action and identify potential therapeutic applications.

The development of new drugs is often hampered by issues such as poor solubility or low bioavailability. However,< strong >fluorinated compounds tend to exhibit better pharmacokinetic properties compared to their non-fluorinated counterparts. This is partly due to the ability of fluorine atoms to enhance lipophilicity while maintaining metabolic stability. Additionally,< strong >sulfanyl groups can improve solubility by introducing polar regions that interact favorably with water molecules.

The< strong > 1,3,4 oxadiazole scaffold is known for its versatility in drug design due to its ability to adopt multiple conformations and interact with various biological targets. The presence of both< strong >fluorine and< strong >sulfanyl groups In 4-fluoro-N-{5-{((2 phenylethyl)carbamoylmethy)sulfanyl}-1 3 4 oxadiazol 2 ylmethy]benzamide further enhances its potential as a lead compound for drug development.

Ongoing research aims to optimize synthetic routes for this compound while exploring new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties.< strong > Fluorinated benzamides , in particular,< have shown great promise as therapeutic agents due to their ability to interact selectively with biological targets while maintaining favorable pharmacokinetic profiles.

In conclusion,< strong > 4-fluoro-N-{5-{((2 phenylethyl)carbamoylmethy)sulfanyl}-1 3 4 oxadiazol 2 ylmethy]benzamide (CAS no: 872614078) represents an exciting opportunity for further exploration in chemical biology and drug discovery.< Its unique structural features make it a promising candidate for developing new therapeutic agents targeting various diseases.< Strong > Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties. Strong > p >